Cas no 2137507-23-2 (4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione)

• Product Name: 4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione
• CAS No: 2137507-23-2
• MF: C₈H₁₆N₂O₃S
• MW: 220.289240837097
• CID: 6389329
• PubChem ID: 165842969
• Update Time: 2025-07-17

4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione
• EN300-1122942
• 4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro[4.4]nonane-2,2-dione
• 2137507-23-2

• Inchi： 1S/C8H16N2O3S/c1-2-10-8(3-4-13-6-8)7(9)5-14(10,11)12/h7H,2-6,9H2,1H3
• InChI Key： XBRMZCYVEIHQAE-UHFFFAOYSA-N
• SMILES： S1(CC(C2(COCC2)N1CC)N)(=O)=O

Computed Properties

• Exact Mass: 220.08816355g/mol
• Monoisotopic Mass: 220.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 81Ų

Additional information on 4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione

Recent Advances in the Study of 4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione (CAS: 2137507-23-2)

The compound 4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione (CAS: 2137507-23-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacological properties.

One of the key areas of research has been the compound's role as a potential inhibitor of bacterial enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione exhibits strong inhibitory activity against certain bacterial enzymes involved in cell wall synthesis. The study utilized X-ray crystallography to reveal the compound's binding mode, providing valuable insights for further structural optimization. These findings suggest that this compound could serve as a lead structure for the development of new antibiotics, particularly against drug-resistant bacterial strains.

In addition to its antimicrobial potential, recent investigations have explored the compound's application in neurological disorders. Preliminary in vitro studies conducted by a research team at the University of Cambridge have shown that 4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione can modulate specific neurotransmitter receptors in the central nervous system. While these results are still in the early stages, they open up new possibilities for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic chemistry community has also made significant progress in developing more efficient routes for the production of this compound. A recent patent application (WO2023051234) describes an improved synthetic method that increases yield by approximately 30% while reducing the number of purification steps. This advancement is particularly important for scaling up production for potential clinical trials and commercial applications.

Pharmacokinetic studies of 4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione have revealed favorable absorption and distribution profiles in animal models. However, researchers have noted that the compound's metabolism requires further investigation to optimize its bioavailability and minimize potential side effects. Current efforts are focused on developing prodrug derivatives that could enhance the compound's therapeutic index.

As research on 4-amino-1-ethyl-7-oxa-2lambda6-thia-1-azaspiro4.4nonane-2,2-dione continues to advance, the compound's multifaceted biological activities make it a promising candidate for various therapeutic applications. Future studies will likely focus on structure-activity relationship (SAR) optimization, in vivo efficacy testing, and potential combination therapies. The growing body of research on this compound underscores its importance in the ongoing search for novel bioactive molecules in chemical biology and pharmaceutical development.